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Compound of Interest

Compound Name: Chimassorb 119

Cat. No.: B141851

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the interaction of Chimassorb 119 with
pigments and fillers in various formulations.

Frequently Asked Questions (FAQS)

Q1: What is Chimassorb 119 and how does it work?

Al: Chimassorb 119 is a high-molecular-weight hindered amine light stabilizer (HALS).[1][2][3]
Its primary function is to protect polymeric materials from degradation caused by exposure to
ultraviolet (UV) light.[1][2] Unlike UV absorbers that block UV radiation, HALS function by
scavenging free radicals that are formed during the photo-oxidation of the polymer, thus
interrupting the degradation cycle.[2][4] This mechanism allows Chimassorb 119 to provide
long-term thermal and light stability to a wide range of polymers.[5]

Q2: What are the key advantages of using Chimassorb 119 in pigmented or filled systems?

A2: Chimassorb 119 is specifically designed for minimal interaction with pigments and fillers.
[1][3] Key advantages include:

o Reduced Chemical Interactions and Discoloration: Its unique piperidyl-methyl group
minimizes adverse chemical reactions with pigments that can lead to discoloration.[1]
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e Improved Pigment Dispersion: Chimassorb 119 can aid in achieving better dispersion of
pigments within the polymer matrix.[1][3]

» Excellent Polymer Compatibility: Its high molecular weight ensures good compatibility with a
variety of polymers and low migration, providing long-lasting protection.[1][3][5]

e Enhanced Thermal Stability: It contributes significantly to the long-term heat stability of
polyolefins.[1]

Q3: Which types of pigments and fillers are compatible with Chimassorb 119?

A3: Chimassorb 119 is generally compatible with a wide range of common pigments and
fillers, including titanium dioxide (TiO2) and carbon black.[6] However, the performance can be
influenced by the specific chemistry of the pigment or filler. Acidic pigments, for instance, can
potentially interact with the basic nature of HALS, although Chimassorb 119 is designed to
mitigate these interactions.[5] It is always recommended to perform compatibility and
performance testing with the specific pigment or filler being used in the formulation.

Q4: Can Chimassorb 119 be used in combination with other additives like UV absorbers?

A4: Yes, combining Chimassorb 119 with UV absorbers (UVAS) often results in a synergistic
effect, providing a higher level of UV protection than either additive used alone.[7] UVAs work
by absorbing UV radiation at the surface, while Chimassorb 119 scavenges free radicals
throughout the polymer matrix. This complementary action offers comprehensive protection.

Troubleshooting Guide

This guide addresses common issues that may arise during experiments involving
Chimassorb 119 in pigmented and filled formulations.

Issue 1: Reduced UV stabilization efficiency in a pigmented formulation.

e Question: | am observing faster degradation of my pigmented polymer sample containing
Chimassorb 119 compared to an unpigmented sample with the same stabilizer
concentration. What could be the cause?

e Answer:
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o Pigment Interference: Certain pigments, particularly some grades of carbon black or
titanium dioxide, can absorb or scatter UV light, which may reduce the amount of UV
radiation reaching the HALS and interfere with its activation. While Chimassorb 119 is
designed for minimal interaction, very high pigment loadings can still have a screening
effect.

o Acidic Interactions: If you are using a pigment with an acidic surface treatment, it might
interact with the basic nature of the HALS, reducing its effectiveness. Although
Chimassorb 119 has improved resistance to such interactions, it's a possibility to
consider.

o Poor Dispersion: Inadequate dispersion of either the pigment or Chimassorb 119 can
lead to localized areas of poor stabilization.

o Troubleshooting Steps:

Verify the pH of your pigment if possible.

Improve the dispersion of both pigment and Chimassorb 119 through optimized
processing conditions (e.g., higher shear, longer mixing times).

Consider a synergistic combination with a UV absorber to protect the surface layers.

Evaluate different grades of the same pigment, as surface treatments can vary.
Issue 2: Color shift or discoloration in the final product.

e Question: My final product shows an unexpected color shift or yellowing after processing or
UV exposure. Is Chimassorb 119 causing this?

e Answer:

o Chimassorb 119 is specifically designed to reduce discoloration compared to other
HALS.[1] However, color shifts can still occur due to:

» Pigment Degradation: The pigment itself might not be light-stable and is degrading
under UV exposure.
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» [nteraction with Other Additives: The color shift could be a result of an interaction
between the pigment and another additive in your formulation, such as an antioxidant or
flame retardant.

» Polymer Degradation: The polymer itself may be yellowing due to insufficient
stabilization.

o Troubleshooting Steps:

» Run a control experiment with the pigment in the polymer without Chimassorb 119 to
assess the pigment's inherent light stability.

» Evaluate the compatibility of all additives in your formulation.

» Increase the concentration of Chimassorb 119 or add a synergistic UV absorber to
enhance overall stability.

» Ensure proper processing conditions to avoid thermal degradation of the polymer or
pigment.

Issue 3: Poor dispersion of pigments in the presence of Chimassorb 119.

e Question: | am having trouble achieving a uniform dispersion of my pigment since adding
Chimassorb 119 to my formulation. What should | do?

e Answer:

o While Chimassorb 119 is known to improve pigment dispersion, issues can still arise.[1]

[3]

» Order of Addition: The sequence of adding components to the polymer melt can
influence dispersion.

» Processing Parameters: Insufficient shear or mixing time during compounding can lead
to poor dispersion.

= Compatibility: Although unlikely with Chimassorb 119, there could be a compatibility
issue with the specific polymer-pigment system.
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o Troubleshooting Steps:

» Experiment with the order of addition. It is often beneficial to add the pigment and a
portion of the polymer first to create a masterbatch before adding the light stabilizer and

the remaining polymer.

» Optimize your processing parameters, such as screw speed, temperature, and
residence time in the extruder.

» Consider using a dispersing agent if the problem persists.

Data Presentation

The following table summarizes the performance of Chimassorb 119 in pigmented systems
based on available data. It is important to note that performance can vary depending on the
specific polymer, pigment type and concentration, and processing conditions.
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unstabilized
samples after
1000 hours of

weathering.

UV Stability

Acrylonitrile-
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[©]
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Mechanical

Properties
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(HDPE)

Polyethylene
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molecular
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2020 and 944
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10]

compatibility
and anti-

aging effects.

Experimental Protocols

1. Protocol for Evaluating UV Stability and Color Fastness
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This protocol is based on standard accelerated weathering test methods.

e Objective: To assess the effectiveness of Chimassorb 119 in preventing UV degradation
and color change in a pigmented or filled polymer formulation.

e Materials and Equipment:
o Polymer resin
o Chimassorb 119
o Pigment or filler of interest
o Compounding equipment (e.g., twin-screw extruder)
o Injection molding machine or compression press to prepare test plaques

o Accelerated weathering chamber (e.g., Xenon arc or fluorescent UV chamber) compliant
with ASTM G154 or ASTM G155.[11][12][13][14]

o Spectrophotometer or colorimeter for color measurements (CIELAB Lab?*).
o Gloss meter.
o Mechanical testing equipment (e.g., tensile tester, impact tester).
o Methodology:
o Sample Preparation:
» Prepare at least three formulations:
= Control: Polymer + Pigment/Filler (no stabilizer)
» Test Sample: Polymer + Pigment/Filler + Chimassorb 119 (at desired concentration)

» Reference (optional): Polymer + Chimassorb 119 (no pigment/filler)
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» Compound the materials using a twin-screw extruder to ensure homogeneous
dispersion.

» Prepare test plaques of a standardized thickness (e.g., 2-3 mm) by injection molding or
compression molding.

o Initial Characterization:

» Measure the initial color (Lab* values) and gloss of the plaques.

» Perform initial mechanical tests (e.g., tensile strength, elongation at break, impact
strength).

o Accelerated Weathering:

» Place the test plagues in the accelerated weathering chamber.

» Set the exposure conditions according to a relevant standard (e.g., ASTM G154 cycle: 8
hours UV exposure at 70°C followed by 4 hours of condensation at 50°C). The total
exposure time will depend on the application and can range from hundreds to
thousands of hours.

o Periodic Evaluation:

» Atregular intervals (e.g., every 250, 500, 1000 hours), remove a set of plaques for
evaluation.

» Measure the color change (AE*) and gloss retention.

» Perform mechanical property tests and compare the results to the initial values.

o Data Analysis:

» Plot the change in color (AE*), gloss, and mechanical properties as a function of
exposure time for each formulation.

» Compare the performance of the stabilized sample with the control to determine the
effectiveness of Chimassorb 119.
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2. Protocol for Assessing Pigment Dispersion

This protocol is based on ASTM D3015 for microscopical examination of pigment dispersion.
[10]

o Objective: To visually assess the quality of pigment dispersion in a polymer matrix containing
Chimassorb 119.

e Materials and Equipment:

o Compounded polymer samples (as prepared in the previous protocol).

[¢]

Microtome for preparing thin sections (10-20 pm).

[e]

Optical microscope with transmitted light capabilities.

o

Microscope slides and cover slips.

Immersion oil.

[¢]

o Methodology:
o Sample Preparation:
» Using a microtome, carefully cut thin sections from the test plaques.
o Microscopical Examination:

= Mount the thin section on a microscope slide with a drop of immersion oil and a cover
slip.

= Examine the section under the microscope at various magnifications (e.g., 100x, 400x).

» Observe the distribution of pigment particles. Look for the presence of agglomerates
(large, undispersed clusters of pigment).

o Evaluation:

= Compare the dispersion quality between samples with and without Chimassorb 119.
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» The dispersion can be rated qualitatively (e.g., excellent, good, fair, poor) or
guantitatively by image analysis software to measure the size and number of
agglomerates.
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Caption: Troubleshooting workflow for issues with Chimassorb 119 in pigmented systems.
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Caption: Experimental workflow for evaluating Chimassorb 119 performance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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